Cas no 2580203-64-9 (3-{(tert-butoxy)carbonylamino}-6-methylthieno2,3-bpyridine-2-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-6-methylthieno2,3-bpyridine-2-carboxylic acid
• CAS No: 2580203-64-9
• MF: C₁₄H₁₆N₂O₄S
• MW: 308.352842330933
• CID: 5659780
• PubChem ID: 165891259
• Update Time: 2025-10-30

3-{(tert-butoxy)carbonylamino}-6-methylthieno2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580203-64-9
• 3-{[(tert-butoxy)carbonyl]amino}-6-methylthieno[2,3-b]pyridine-2-carboxylic acid
• EN300-27723842
• 3-{(tert-butoxy)carbonylamino}-6-methylthieno2,3-bpyridine-2-carboxylic acid

• Inchi： 1S/C14H16N2O4S/c1-7-5-6-8-9(16-13(19)20-14(2,3)4)10(12(17)18)21-11(8)15-7/h5-6H,1-4H3,(H,16,19)(H,17,18)
• InChI Key： UJEXKEQEFYKSPY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2=CC=C(C)N=C12)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.08307817g/mol
• Monoisotopic Mass: 308.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 117Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-6-methylthieno2,3-bpyridine-2-carboxylic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-6-methylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 2580203-64-9)

The compound 3-{(tert-butoxy)carbonylamino}-6-methylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 2580203-64-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thienopyridine core and a tert-butoxycarbonyl (Boc) protecting group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 3-{(tert-butoxy)carbonylamino}-6-methylthieno[2,3-b]pyridine-2-carboxylic acid has surged due to their role in developing novel therapeutics. The thienopyridine scaffold, in particular, is known for its pharmacological properties, making it a hotspot in medicinal chemistry. This compound’s carboxylic acid functionality further enhances its reactivity, enabling it to participate in various coupling reactions, such as amide bond formation, which is critical in peptide synthesis.

One of the most searched questions in the context of this compound is: "What are the synthetic routes for 3-{(tert-butoxy)carbonylamino}-6-methylthieno[2,3-b]pyridine-2-carboxylic acid?" The synthesis typically involves multi-step organic transformations, starting from commercially available 6-methylthieno[2,3-b]pyridine. The introduction of the Boc group is achieved using di-tert-butyl dicarbonate, followed by carboxylation at the 2-position. These steps are carefully optimized to ensure high yield and purity, which are crucial for downstream applications.

Another trending topic is the green chemistry approach to synthesizing such compounds. Researchers are exploring eco-friendly solvents and catalysts to minimize environmental impact while maintaining efficiency. For instance, the use of water as a solvent or biocatalysts in the preparation of 3-{(tert-butoxy)carbonylamino}-6-methylthieno[2,3-b]pyridine-2-carboxylic acid aligns with the global push for sustainable chemistry practices.

The compound’s stability and storage conditions are also frequently queried. 3-{(tert-butoxy)carbonylamino}-6-methylthieno[2,3-b]pyridine-2-carboxylic acid is generally stable under inert atmospheres at low temperatures (-20°C). However, the Boc group is susceptible to acidic conditions, necessitating careful handling during deprotection steps. This aspect is critical for researchers working on peptide-based drugs or small-molecule inhibitors.

In the realm of AI-driven drug discovery, this compound has been flagged as a promising candidate for virtual screening. Its molecular weight and lipophilicity fall within the desirable range for oral bioavailability, making it a valuable scaffold for designing kinase inhibitors or GPCR modulators. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets.

From an industrial perspective, scalability is a key concern. Manufacturers are investing in continuous flow chemistry to produce 3-{(tert-butoxy)carbonylamino}-6-methylthieno[2,3-b]pyridine-2-carboxylic acid at scale, reducing costs and waste. This aligns with the pharmaceutical industry’s shift toward process intensification and quality by design (QbD) principles.

In summary, 3-{(tert-butoxy)carbonylamino}-6-methylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 2580203-64-9) is a multifaceted compound with broad applications in drug development and material science. Its synthesis, stability, and role in green chemistry and AI-aided research make it a subject of ongoing innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry.